Cas no 2034538-79-7 (4-methyl-6-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)pyrimidine)

• Product Name: 4-methyl-6-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)pyrimidine
• CAS No: 2034538-79-7
• MF: C₁₅H₁₈N₈
• MW: 310.35702085495
• CID: 5335221
• Update Time: 2025-05-20

4-methyl-6-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-8-(4-(6-methylpyrimidin-4-yl)piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazine
• 3-methyl-8-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-[1,2,4]triazolo[4,3-a]pyrazine
• 4-methyl-6-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)pyrimidine

• Inchi： 1S/C15H18N8/c1-11-9-13(18-10-17-11)21-5-7-22(8-6-21)14-15-20-19-12(2)23(15)4-3-16-14/h3-4,9-10H,5-8H2,1-2H3
• InChI Key： UVRCUMWABCNCNE-UHFFFAOYSA-N
• SMILES： N1(C2C3=NN=C(C)N3C=CN=2)CCN(C2C=C(C)N=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 399
• XLogP3: 1.6
• Topological Polar Surface Area: 75.3

Additional information on 4-methyl-6-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)pyrimidine

4-Methyl-6-(4-{3-Methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)pyrimidine: A Comprehensive Overview

4-Methyl-6-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)pyrimidine (CAS No. 2034538-79-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 4-methyl-6-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)pyrimidine is characterized by a central pyrimidine core linked to a piperazine ring and a triazolopyrazine moiety. The presence of these functional groups imparts the compound with high chemical stability and enhanced pharmacological activity. Recent studies have highlighted the importance of these structural elements in modulating various biological targets.

In the context of drug discovery and development, 4-methyl-6-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)pyrimidine has shown promising results in preclinical studies. One of the key areas of research has been its potential as an anticancer agent. Studies have demonstrated that this compound exhibits potent antiproliferative effects against a variety of cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

Moreover, recent advancements in computational chemistry have provided valuable insights into the binding interactions of 4-methyl-6-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)pyrimidine with its target proteins. Molecular docking studies have revealed that the compound forms stable complexes with specific receptors, such as kinases and transcription factors. These findings have significant implications for the design of more potent and selective derivatives for therapeutic use.

The pharmacokinetic properties of 4-methyl-6-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)pyrimidine have also been extensively studied. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring optimal bioavailability and therapeutic efficacy when administered to patients.

In addition to its anticancer potential, 4-methyl-6-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)pyrimidine has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This dual functionality makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 4-methyl-6-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)pyrimidine has been evaluated through extensive toxicological studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further clinical development.

In conclusion, 4-methyl-6-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)pyrimidine (CAS No. 2034538-79-7) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutics targeting cancer and inflammatory diseases. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.